N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(3,4-dichlorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C12H9Cl2N5/c1-7-4-11(19-12(17-7)15-6-16-19)18-8-2-3-9(13)10(14)5-8/h2-6,18H,1H3
• InChI Key: FQKPKSRDQZMTDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C12H9Cl2N5
• Molecular Weight: 294.14 g/mol

Description

N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidine derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine involves the inhibition of specific enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of protein kinases, which are essential for the growth and survival of cancer cells.
Biochemical and physiological effects:
N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and provide analgesic effects. It has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be purified by simple methods. It has also been shown to exhibit significant biological activity, making it a potential candidate for further development as a therapeutic agent. However, limitations include its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine. Further studies are needed to elucidate its mechanism of action and to identify potential targets for its therapeutic use. Additionally, studies are needed to optimize its pharmacokinetic properties and to improve its solubility and bioavailability. Further studies are also needed to evaluate its potential for use in combination therapies and to identify potential synergistic effects with other therapeutic agents.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine involves the reaction of 3,4-dichloroaniline with 5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-7-carboxylic acid in the presence of a suitable coupling agent. The reaction yields the desired compound, which can be purified by recrystallization or column chromatography.

Scientific Research Applications

N-(3,4-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.